HIV capsid modulator 2

• Molecular Formula: C28H28F2N4O5S
• Molecular Weight: 570.6 g/mol
• InChI: InChI=1S/C28H28F2N4O5S/c1-34(22-5-7-23(39-2)8-6-22)28(36)26(12-17-10-19(29)14-20(30)11-17)32-27(35)13-18-16-31-25-9-4-21(15-24(18)25)33-40(3,37)38/h4-11,14-16,26,31,33H,12-13H2,1-3H3,(H,32,35)/t26-/m0/s1
• InChIKey: KIHOFJLMFIUJHJ-SANMLTNESA-N

GS-CA1 Procurement & Differentiation Guide

HIV capsid modulator 2 (Compound 7t) is a synthetic phenylalanine derivative that targets the HIV-1 capsid (CA) protein, a validated antiviral target essential for viral uncoating, assembly, and maturation. It belongs to the class of HIV capsid modulators that disrupt CA hexamer stability and inter‑protomer interactions [1]. The compound exhibits sub‑micromolar antiviral activity against both HIV‑1 (IIIB) and HIV‑2 (ROD) laboratory strains and has been characterized for metabolic stability in human liver microsomes. Notably, it is a direct analog of the well‑characterized capsid inhibitor PF74, with quantified improvements in potency, selectivity, and metabolic half‑life, making it a distinct tool compound for mechanistic and preclinical studies [1][2].

HIV-1 capsid inhibitor tool compound for capsid function studies

Supports dual-stage mechanism research (nuclear import & assembly)

Compatible with HIV-1 and SIV capsid models, including SHIV challenge studies

Structurally related to lenacapavir but distinct PK and species-activity profile

• [1] Jiang X, Gao Z, Sharma PP, Kumar S, Rathi B, Ji X, Dai J, Xie M, Dong G, Xu S, De Clercq E, Pannecouque C, Dick A, Zhan P, Liu X. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source
• [2] MedChemExpress. HIV capsid modulator 2 (Compound 7t) Technical Datasheet. View Source

GS-CA1 Substitution Limitations

HIV capsid modulators are not interchangeable due to divergent binding modes, distinct chemical scaffolds, and large differences in antiviral potency, selectivity index, and metabolic stability. For example, the lead compound PF74 and the FDA‑approved lenacapavir (GS‑6207) both target the capsid hexamer but exhibit vastly different pharmacokinetic profiles and resistance barriers [1]. Compound 7t, a phenylalanine‑based derivative of PF74, has been shown in direct comparative assays to possess >12‑fold higher potency against HIV‑1 (EC₅₀ 0.040 µM vs PF74 0.50 µM), a >10‑fold higher selectivity index, and 110‑fold improved human liver microsome half‑life [2]. These quantifiable differences mean that substituting 7t with another capsid modulator would yield non‑comparable experimental results, particularly in studies requiring sustained cellular exposure or in vivo PK evaluation.

GS-CA1 – dual HIV/SIV capsid activity

Lenacapavir (GS-6207) – HIV-1-specific; SIV activity not characterized

Lenacapavir lacks SIV capsid engagement; SHIV model translation may not be supported by the clinical analog.

GS-CA1 – preclinical PK profile (CL 0.08–0.33 L/hr/kg; t1/2 7.2–18.7 hr)

Lenacapavir – optimized for clinical dosing; differing clearance and half-life

PK profiles differ; direct substitution may alter exposure-response relationships in long-acting models.

GS-CA1 – sustained SC depot release (>10 weeks exposure)

PF74-class compounds – rapid clearance; no depot release reported

Earlier capsid inhibitors lack extended-release properties; PK behavior may not replicate with PF74 analogs.

• [1] Ding D, et al. The discovery and design of novel HIV-1 capsid modulators and future perspectives. Expert Opin Drug Discov. 2023;18(1):5-15. View Source
• [2] Jiang X, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source

GS-CA1 Differentiation Evidence

Superior HIV-2 Inhibition vs. Lenacapavir

In a standardized MT‑4 cell‑based antiviral assay, HIV capsid modulator 2 (7t) inhibited HIV‑1 IIIB replication with an EC₅₀ of 0.040 µM, whereas the reference capsid inhibitor PF74 displayed an EC₅₀ of 0.50 µM [1]. This represents a 12.5‑fold increase in potency for 7t. The assay was performed in parallel under identical conditions, ensuring direct comparability.

HIV-2 Inhibition vs. Lenacapavir

Class-level

GS-CA1: retains HIV-2 activity

Lenacapavir: HIV-2 activity not characterized

Supports HIV-2 capsid inhibition screening context.

Qualitative comparison; exact EC50 not reported in source.

Evidence Dimension	Antiviral potency against HIV‑1 (EC₅₀)
Target Compound Data	EC₅₀ = 0.040 µM
Comparator Or Baseline	PF74: EC₅₀ = 0.50 µM
Quantified Difference	12.5‑fold higher potency (0.040 vs 0.50 µM)
Conditions	MT‑4 cells infected with HIV‑1 IIIB strain; compound incubation for 3 days; cell viability assessed by MTT method

Why This Matters

Superior potency reduces the compound concentration required for viral suppression, minimizing potential off‑target cytotoxicity and enabling lower‑dose formulations in in vivo studies.

• [1] Jiang X, Gao Z, Sharma PP, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source

In Vivo Efficacy over Rilpivirine in Humanized Mice

Against the HIV‑2 ROD strain, 7t exhibited an EC₅₀ of 0.13 µM, while PF74 showed an EC₅₀ of 1.76 µM [1]. This corresponds to a 13.5‑fold enhancement in antiviral activity for 7t. HIV‑2 is intrinsically less sensitive to many antiretrovirals, making this differential performance particularly meaningful for researchers working with HIV‑2 models.

In Vivo vs. Rilpivirine

Head-to-head

GS-CA1: superior viral suppression in humanized mice

LA-RPV: inferior suppression in same model

Supports in vivo model-response context.

Plasma >15.2-fold above paEC95; matched SC dosing.

Evidence Dimension	Antiviral potency against HIV‑2 (EC₅₀)
Target Compound Data	EC₅₀ = 0.13 µM
Comparator Or Baseline	PF74: EC₅₀ = 1.76 µM
Quantified Difference	13.5‑fold higher potency (0.13 vs 1.76 µM)
Conditions	MT‑4 cells infected with HIV‑2 ROD strain; 3‑day incubation; MTT readout

Why This Matters

Demonstrates a broader antiviral spectrum and higher barrier to HIV‑2, supporting the use of 7t in studies targeting both HIV‑1 and HIV‑2 or in regions where HIV‑2 is prevalent.

• [1] Jiang X, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source

SHIV Challenge Prophylaxis in Macaques

The selectivity index (SI), defined as the ratio of cytotoxic concentration (CC₅₀) to antiviral EC₅₀, was 2815 for 7t and 258 for PF74 [1]. This >10‑fold higher SI indicates that 7t exerts antiviral activity at concentrations far below those causing cellular toxicity. CC₅₀ values were determined in parallel MT‑4 cell cultures without virus.

SHIV Prophylaxis (Macaque)

Head-to-head

GS-CA1 300 mg/kg SC: 96% infection risk reduction (p=0.0002)

Placebo: 0/8 protected; median infection 7.5 wks

Supports NHP model-response context.

Rectal SHIV challenge; protection duration 15–17 wks.

Evidence Dimension	Selectivity Index (CC₅₀/EC₅₀)
Target Compound Data	SI = 2815 (CC₅₀ = 112.6 µM)
Comparator Or Baseline	PF74: SI = 258 (CC₅₀ = 129 µM)
Quantified Difference	10.9‑fold higher SI (2815 vs 258)
Conditions	MT‑4 cell cytotoxicity assay (CC₅₀) in parallel with antiviral EC₅₀ determination

Why This Matters

A higher SI translates to a wider therapeutic window, reducing the risk of off‑target effects in cell‑based assays and improving the safety margin for potential in vivo applications.

• [1] Jiang X, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source

Extended Plasma Exposure from Single SC Dose

Metabolic stability in human liver microsomes (HLM) is a critical predictor of in vivo clearance. Compound 7t demonstrated a half‑life (T₁/₂) of 77.0 min in HLM, compared to 0.7 min for PF74 [1]. This 110‑fold improvement indicates that 7t is far more resistant to oxidative metabolism, suggesting prolonged exposure and lower dosing frequency in vivo.

Extended SC Exposure

Reported

CL 0.08–0.33 L/hr/kg | t1/2 7.2–18.7 hr | >10 wk depot

Supports PK exposure-model interpretation.

Multi-species preclinical data; SC depot release.

Evidence Dimension	Human liver microsome half‑life (T₁/₂)
Target Compound Data	T₁/₂ = 77.0 min
Comparator Or Baseline	PF74: T₁/₂ = 0.7 min
Quantified Difference	110‑fold longer half‑life (77.0 vs 0.7 min)
Conditions	Human liver microsomes incubated with 1 µM compound; NADPH‑dependent metabolism

Why This Matters

Extended half‑life in human liver microsomes is a strong indicator of better pharmacokinetic properties, making 7t a more suitable tool compound for in vivo efficacy studies and reducing the need for frequent dosing.

• [1] Jiang X, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source

GS-CA1 Application Scenarios

Long-Acting Injectable Monotherapy in Rodent Models

With an EC₅₀ of 0.040 µM and a selectivity index of 2815, 7t serves as an excellent positive control or starting point for structure‑activity relationship (SAR) studies aimed at improving capsid‑targeting antivirals. Its 12.5‑fold higher potency over PF74 allows researchers to detect subtle improvements in novel analogs without being limited by the potency ceiling of the reference compound [1].

Non-Human Primate SHIV Prophylaxis Model

HIV‑2 is notoriously less responsive to many reverse transcriptase inhibitors and exhibits natural resistance to some non‑nucleoside inhibitors. 7t's EC₅₀ of 0.13 µM against HIV‑2 ROD (13.5‑fold better than PF74) makes it a valuable probe for dissecting capsid function in HIV‑2 replication and for evaluating potential cross‑strain therapeutic strategies [1].

HIV-2 and Broad-Spectrum Capsid Inhibitor Screening

The 110‑fold longer half‑life in human liver microsomes (77.0 min vs 0.7 min) positions 7t as a superior candidate for pharmacokinetic/pharmacodynamic (PK/PD) modeling. Researchers can use 7t to achieve sustained plasma concentrations in rodent or non‑human primate models, avoiding the rapid clearance that plagues PF74 and enabling more robust in vivo efficacy assessments [1].

Dual-Stage Capsid Inhibition Mechanism Studies

Surface plasmon resonance (SPR) data indicate that 7t binds with enhanced affinity to both CA hexamers and monomers compared to PF74 [1]. This property, combined with its superior potency and stability, makes 7t an ideal tool for biophysical studies of capsid dynamics, including co‑crystallization efforts, molecular dynamics simulations, and single‑particle fluorescence assays that require a stable and high‑affinity ligand.

Application

Selection Property

Validation Focus

Capsid-targeted long-acting injectable studies

Sustained SC depot release profile

Model-response endpoints at extended dosing intervals

SHIV challenge prophylaxis research

Dual HIV/SIV capsid activity

NHP model-response endpoints

Broad-spectrum capsid inhibition screening

HIV-2 capsid inhibition activity

Cross-species antiviral assay validation

Dual-stage capsid inhibition mechanism studies

Multi-stage mechanism profile

Nuclear import and assembly endpoint assays

• [1] Jiang X, Gao Z, Sharma PP, et al. Discovery of low-molecular-weight phenylalanine derivatives as novel HIV capsid modulators with improved antiretroviral activity and metabolic stability. J Med Virol. 2024 Apr;96(4):e29594. View Source